Cas no 61556-08-9 (2-Acridinesulfonic acid, 9-formyl-)

2-Acridinesulfonic acid, 9-formyl- structure
61556-08-9 structure
Product Name:2-Acridinesulfonic acid, 9-formyl-
CAS No:61556-08-9
MF:C14H9NO4S
MW:287.290562391281
CID:474941
PubChem ID:21493597
Update Time:2025-04-19

2-Acridinesulfonic acid, 9-formyl- Chemical and Physical Properties

Names and Identifiers

    • 2-Acridinesulfonic acid, 9-formyl-
    • 9-formylacridine-2-sulfonic acid
    • DTXSID90614857
    • SCHEMBL11873676
    • 61556-08-9
    • Inchi: 1S/C14H9NO4S/c16-8-12-10-3-1-2-4-13(10)15-14-6-5-9(7-11(12)14)20(17,18)19/h1-8H,(H,17,18,19)
    • InChI Key: JOMRGVKLFZJLJZ-UHFFFAOYSA-N
    • SMILES: S(C1C=CC2C(C=1)=C(C=O)C1C=CC=CC=1N=2)(=O)(=O)O

Computed Properties

  • Exact Mass: 287.02527
  • Monoisotopic Mass: 287.02522894g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 472
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 92.7Ų

Experimental Properties

  • PSA: 84.33
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